N-ethoxycarbonyl-succinimide

• Molecular Formula: C7H9NO4
• Molecular Weight: 171.15 g/mol
• IUPAC Name: ethyl 2,5-dioxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C7H9NO4/c1-2-12-7(11)8-5(9)3-4-6(8)10/h2-4H2,1H3
• InChI Key: HACODILRQLESNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C(=O)CCC1=O

Description

N-ethoxycarbonyl-succinimide is a useful research compound. Its molecular formula is C7H9NO4 and its molecular weight is 171.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl chloroformate (1.24 ml, 13.1 mmol) was added dropwise to a stirred solution of succinimide (1.0 g, 10 mmol) and triethylamine (1.6 ml, 11.5 mmol) in dimethylformamide (10 ml) at 0-5° C. The reaction mixture was allowed to warm to room temperature and stand for 3 h. Methyl alcohol (1 ml) was added, diluted with chloroform (40 ml) and washed with water (2×20 ml). The chloroform solution was dried (Na2SO4) and concentrated in vacuum to give N-ethoxycarbonyl-succinimide (yield 60%).